Cas no 2229080-16-2 (4,4-difluoro-1-(3-methyl-4-nitrophenyl)cyclohexan-1-amine)

4,4-Difluoro-1-(3-methyl-4-nitrophenyl)cyclohexan-1-amine is a fluorinated cyclohexylamine derivative featuring a nitro-substituted aromatic ring. The presence of difluoro substituents at the 4-position of the cyclohexane ring enhances its stability and influences its electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The nitro and methyl groups on the phenyl ring contribute to its reactivity, particularly in reduction and substitution reactions. This compound is suited for applications requiring precise structural modifications due to its well-defined functional groups. Its synthetic versatility and potential as a building block for bioactive molecules make it of interest in medicinal chemistry and material science research.
4,4-difluoro-1-(3-methyl-4-nitrophenyl)cyclohexan-1-amine structure
2229080-16-2 structure
Product Name:4,4-difluoro-1-(3-methyl-4-nitrophenyl)cyclohexan-1-amine
CAS No:2229080-16-2
MF:C13H16F2N2O2
MW:270.275150299072
CID:5927460
PubChem ID:165852601
Update Time:2025-06-14

4,4-difluoro-1-(3-methyl-4-nitrophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-1-(3-methyl-4-nitrophenyl)cyclohexan-1-amine
    • 2229080-16-2
    • EN300-1947998
    • Inchi: 1S/C13H16F2N2O2/c1-9-8-10(2-3-11(9)17(18)19)12(16)4-6-13(14,15)7-5-12/h2-3,8H,4-7,16H2,1H3
    • InChI Key: DKWSRIDEIRBYMT-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C2C=CC(=C(C)C=2)[N+](=O)[O-])(CC1)N)F

Computed Properties

  • Exact Mass: 270.11798408g/mol
  • Monoisotopic Mass: 270.11798408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 71.8Ų

4,4-difluoro-1-(3-methyl-4-nitrophenyl)cyclohexan-1-amine Pricemore >>

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Additional information on 4,4-difluoro-1-(3-methyl-4-nitrophenyl)cyclohexan-1-amine

Comprehensive Overview of 4,4-difluoro-1-(3-methyl-4-nitrophenyl)cyclohexan-1-amine (CAS No. 2229080-16-2)

The compound 4,4-difluoro-1-(3-methyl-4-nitrophenyl)cyclohexan-1-amine (CAS No. 2229080-16-2) is a fluorinated cyclohexylamine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclohexyl moiety and the 3-methyl-4-nitrophenyl group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating physicochemical properties such as lipophilicity and metabolic stability, which are critical in drug discovery.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in medicinal chemistry and materials science. The 4,4-difluoro-1-amine scaffold, in particular, has garnered attention for its ability to enhance binding affinity and bioavailability in target molecules. This aligns with the growing trend of exploring fluorine-containing building blocks for next-generation therapeutics. Users searching for terms like "fluorinated cyclohexylamine uses" or "nitrophenyl derivatives in drug design" will find this compound highly relevant to their queries.

The synthesis of 4,4-difluoro-1-(3-methyl-4-nitrophenyl)cyclohexan-1-amine typically involves multi-step organic transformations, including nucleophilic substitution and reduction reactions. Its CAS No. 2229080-16-2 serves as a unique identifier in chemical databases, facilitating precise literature searches. Given the rising interest in sustainable chemistry, researchers are also investigating greener synthetic routes for such intermediates, addressing concerns about environmental impact and cost-efficiency.

From an industrial perspective, this compound is often discussed in contexts like high-value chemical intermediates and custom synthesis services. Companies specializing in contract research organizations (CROs) frequently highlight its utility in bespoke molecular design. Additionally, its structural motifs resonate with trends in fragment-based drug discovery, a hot topic in pharmaceutical R&D. Searches for "nitrophenyl amine applications" or "difluorocyclohexane derivatives" often lead to discussions about this compound's versatility.

In summary, 4,4-difluoro-1-(3-methyl-4-nitrophenyl)cyclohexan-1-amine (CAS No. 2229080-16-2) represents a compelling case study in modern chemical innovation. Its dual functionality—combining fluorine's electronegativity with the nitro group's reactivity—positions it as a key player in advancing precision chemistry. As the scientific community continues to explore structure-activity relationships (SAR), this compound is poised to remain a focal point in both academic and industrial research.

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